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1-Methylhistamine, also known as H137, belongs to the class of organic compounds known as 2-arylethylamines. These are primary amines that have the general formula RCCNH2, where R is an organic group. 1-Methylhistamine is slightly soluble (in water) and a very strong basic compound (based on its pKa). 1-Methylhistamine has been found in human bone marrow and brain tissues, and has also been detected in most biofluids, including urine, blood, feces, and cerebrospinal fluid. Within the cell, 1-methylhistamine is primarily located in the cytoplasm. 1-Methylhistamine participates in a number of enzymatic reactions. In particular, S-Adenosylhomocysteine and 1-methylhistamine can be biosynthesized from S-adenosylmethionine and histamine through the action of the enzyme histamine N-methyltransferase. In addition, 1-Methylhistamine can be converted into methylimidazole acetaldehyde;&...